Cas no 1806032-18-7 (4-(Fluoromethyl)-6-methyl-2-nitro-3-(trifluoromethoxy)pyridine)

• Product Name: 4-(Fluoromethyl)-6-methyl-2-nitro-3-(trifluoromethoxy)pyridine
• CAS No: 1806032-18-7
• MF: C₈H₆F₄N₂O₃
• MW: 254.138455867767
• CID: 4842627
• Update Time: 2025-05-19

4-(Fluoromethyl)-6-methyl-2-nitro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Fluoromethyl)-6-methyl-2-nitro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F4N2O3/c1-4-2-5(3-9)6(17-8(10,11)12)7(13-4)14(15)16/h2H,3H2,1H3
• InChI Key： AOCZADXQDAQTMD-UHFFFAOYSA-N
• SMILES： FCC1=CC(C)=NC(=C1OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 281
• XLogP3: 2.7
• Topological Polar Surface Area: 67.9

Additional information on 4-(Fluoromethyl)-6-methyl-2-nitro-3-(trifluoromethoxy)pyridine

4-(Fluoromethyl)-6-methyl-2-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1806032-18-7): A Comprehensive Overview

4-(Fluoromethyl)-6-methyl-2-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1806032-18-7) is a fluorinated pyridine derivative that has garnered significant attention in the field of agrochemical and pharmaceutical research. This compound, characterized by its unique fluoromethyl and trifluoromethoxy substituents, exhibits remarkable chemical properties that make it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. Its structural complexity and functional versatility have positioned it as a subject of interest for researchers exploring novel applications in crop protection and drug development.

The molecular structure of 4-(Fluoromethyl)-6-methyl-2-nitro-3-(trifluoromethoxy)pyridine features a pyridine core substituted with a fluoromethyl group at the 4-position, a methyl group at the 6-position, a nitro group at the 2-position, and a trifluoromethoxy moiety at the 3-position. This arrangement imparts distinct electronic and steric properties, influencing its reactivity and interaction with biological targets. The presence of multiple fluorine atoms enhances the compound's lipophilicity, which is a critical factor in its potential agrochemical and pharmaceutical applications.

Recent studies have highlighted the role of fluorinated pyridines like 4-(Fluoromethyl)-6-methyl-2-nitro-3-(trifluoromethoxy)pyridine in the development of next-generation pesticides. With growing concerns over pest resistance and environmental impact, researchers are increasingly focusing on fluorine-containing compounds due to their enhanced efficacy and reduced ecological footprint. This compound's nitro group and trifluoromethoxy functionality are particularly noteworthy, as they contribute to its mode of action in disrupting pest metabolic pathways.

In the pharmaceutical sector, 4-(Fluoromethyl)-6-methyl-2-nitro-3-(trifluoromethoxy)pyridine serves as a key building block for the synthesis of fluorinated drug candidates. Fluorine incorporation is a well-established strategy in medicinal chemistry to improve drug bioavailability, metabolic stability, and target binding affinity. The compound's structural features align with current trends in drug design, where fluorine substitution is employed to optimize pharmacokinetic properties. Its potential applications span therapeutic areas such as oncology, neurology, and infectious diseases.

The synthesis of 4-(Fluoromethyl)-6-methyl-2-nitro-3-(trifluoromethoxy)pyridine typically involves multi-step reactions, including halogenation, nitration, and etherification processes. Advanced techniques such as flow chemistry and microwave-assisted synthesis have been explored to enhance yield and purity. Analytical characterization of this compound employs state-of-the-art methods like NMR spectroscopy, mass spectrometry, and HPLC, ensuring precise quality control for research and industrial applications.

From a commercial perspective, the demand for fluorinated pyridine derivatives has been steadily increasing, driven by their expanding applications in agriculture and medicine. Market analysts project significant growth for specialty chemicals like 4-(Fluoromethyl)-6-methyl-2-nitro-3-(trifluoromethoxy)pyridine, particularly in regions with robust agrochemical and pharmaceutical industries. Manufacturers are investing in scalable production methods to meet the rising demand while maintaining stringent safety and environmental standards.

Environmental considerations surrounding 4-(Fluoromethyl)-6-methyl-2-nitro-3-(trifluoromethoxy)pyridine have prompted research into its degradation pathways and ecological impact. Recent advancements in green chemistry aim to develop more sustainable synthetic routes and improve the compound's environmental profile. These efforts align with global initiatives to reduce the ecological footprint of chemical production while maintaining performance efficacy.

In conclusion, 4-(Fluoromethyl)-6-methyl-2-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1806032-18-7) represents a fascinating example of modern fluorinated heterocyclic chemistry. Its unique structural features and diverse applications make it a compound of significant interest across multiple scientific disciplines. As research continues to uncover new potential uses and improved synthetic methods, this molecule is poised to play an increasingly important role in addressing contemporary challenges in crop protection and healthcare innovation.